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Compound of Interest

Compound Name: PF-06446846

Cat. No.: B15574418 Get Quote

Audience: Researchers, scientists, and drug development professionals.

Introduction
PF-06446846 is a potent and selective small molecule inhibitor of proprotein convertase

subtilisin/kexin type 9 (PCSK9) translation.[1][2][3][4] It exerts its effect by selectively stalling

the ribosome during the translation of PCSK9 mRNA, thereby reducing the levels of circulating

PCSK9 and consequently lowering low-density lipoprotein (LDL) cholesterol.[5][6][7] Accurate

and consistent preparation of PF-06446846 stock solutions is critical for obtaining reliable and

reproducible results in both in vitro and in vivo studies. This document provides detailed

protocols for the preparation of PF-06446846 stock solutions and summarizes key quantitative

data.

Data Presentation
The following table summarizes the key physical and chemical properties of PF-06446846 and

its hydrochloride salt, which is a common commercially available form.
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Property
Value (PF-06446846
hydrochloride)

Value (PF-
06446846)

References

Molecular Weight 470.35 g/mol 433.89 g/mol [1][2][8]

Appearance
Light yellow to yellow

solid
Solid [1]

Purity ≥98% ≥99% [2][3]

Solubility in DMSO 94 - 250 mg/mL 87 mg/mL [2][8][9]

Solubility in Water
100 mg/mL (requires

sonication)
Insoluble [1][2][9]

Solubility in Ethanol 94 mg/mL 6 mg/mL [8][9]

Storage (Solid)
4°C or -20°C, sealed

from moisture

-20°C for up to 3

years
[1][2][8]

Storage (Stock

Solution)

-80°C for up to 2

years; -20°C for up to

1 year

-80°C for up to 1 year;

-20°C for up to 1

month

[1][8]

Experimental Protocols
Protocol 1: Preparation of a High-Concentration Stock
Solution in DMSO
This protocol describes the preparation of a 100 mM stock solution of PF-06446846
hydrochloride in DMSO.

Materials:

PF-06446846 hydrochloride (MW: 470.35 g/mol )

Anhydrous or newly opened Dimethyl Sulfoxide (DMSO)

Sterile microcentrifuge tubes or vials

Calibrated analytical balance
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Vortex mixer

Sonicator (optional)

Procedure:

Calculation: To prepare a 100 mM stock solution, calculate the required mass of PF-
06446846 hydrochloride. For 1 mL of a 100 mM solution:

Mass (mg) = Molarity (mol/L) * Volume (L) * Molecular Weight ( g/mol ) * 1000 (mg/g)

Mass (mg) = 0.1 mol/L * 0.001 L * 470.35 g/mol * 1000 mg/g = 47.035 mg

Weighing: Accurately weigh 47.035 mg of PF-06446846 hydrochloride powder and place it in

a sterile vial.

Dissolution: Add 1 mL of anhydrous DMSO to the vial.

Mixing: Vortex the solution thoroughly until the compound is completely dissolved. If

precipitation occurs, gentle warming (up to 60°C) and/or sonication can be used to aid

dissolution.[1] It is crucial to use fresh, moisture-free DMSO as its hygroscopic nature can

reduce solubility.[8][9]

Storage: Aliquot the stock solution into smaller volumes in sterile, tightly sealed tubes to

avoid repeated freeze-thaw cycles. Store the aliquots at -80°C for long-term storage (up to 2

years) or at -20°C for shorter-term storage (up to 1 year).[1]

Protocol 2: Preparation of an Aqueous Stock Solution
This protocol is suitable for experiments where DMSO is not desired.

Materials:

PF-06446846 hydrochloride

Sterile, purified water (e.g., Milli-Q or equivalent)

Sonicator bath

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 8 Tech Support

https://www.benchchem.com/product/b15574418?utm_src=pdf-body
https://www.benchchem.com/product/b15574418?utm_src=pdf-body
https://www.benchchem.com/product/b15574418?utm_src=pdf-body
https://www.medchemexpress.com/pf-06446846-hydrochloride.html
https://www.selleckchem.com/products/pf-06446846-hydrochloride.html
https://www.selleckchem.com/products/pf-06446846.html
https://www.medchemexpress.com/pf-06446846-hydrochloride.html
https://www.benchchem.com/product/b15574418?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15574418?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


0.22 µm sterile filter

Procedure:

Weighing: Weigh the desired amount of PF-06446846 hydrochloride. For example, for a 10

mg/mL solution, weigh 10 mg of the compound.

Dissolution: Add the appropriate volume of sterile water (e.g., 1 mL for a 10 mg/mL solution).

Sonication: The compound has a high solubility in water but may require assistance to

dissolve.[1][2] Place the vial in a sonicator bath until the solid is completely dissolved.

Sterilization: If the solution is for cell culture or other sterile applications, filter it through a

0.22 µm sterile filter.[1]

Storage: Use the aqueous solution fresh. If storage is necessary, aliquot and store at -80°C,

but it is recommended to prepare it fresh for each experiment.

Protocol 3: Preparation of a Formulation for In Vivo Oral
Administration
This protocol provides an example of how to prepare PF-06446846 for oral gavage in animal

studies.

Materials:

PF-06446846 hydrochloride

DMSO

PEG300

Tween-80

Saline (0.9% NaCl)

Procedure: This is an example formulation yielding a solution of ≥ 2.08 mg/mL.[1]
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Prepare a DMSO stock solution: First, prepare a concentrated stock solution in DMSO (e.g.,

20.8 mg/mL) as described in Protocol 1.

Mixing the components: For a 1 mL final working solution, sequentially add and mix the

following:

100 µL of the 20.8 mg/mL DMSO stock solution.

400 µL of PEG300. Mix well.

50 µL of Tween-80. Mix well.

450 µL of Saline. Mix well to achieve a clear solution.

Administration: This formulation should be prepared fresh on the day of use.

Visualizations
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Caption: Workflow for preparing PF-06446846 stock solutions.
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Mechanism of Action of PF-06446846
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Caption: The inhibitory mechanism of PF-06446846 on PCSK9 translation.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 8 / 8 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15574418?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

